3-(But-3-en-1-yloxy)aniline
Overview
Description
3-(But-3-en-1-yloxy)aniline is an organic compound with the molecular formula C10H13NO . It is a derivative of aniline, which is an organic compound with the formula C6H5NH2 .
Synthesis Analysis
The synthesis of aniline derivatives has been a subject of interest in various studies . A series of new polyaniline (PANI) derivatives based on an ortho-substituted aniline derivative, 2-(1-methylbut-2-en-1-yl)aniline, were synthesized and characterized . The structures and composition of the polymers that were synthesized were confirmed by elemental analysis, proton nuclear magnetic resonance (1H NMR) spectroscopy, carbon nuclear magnetic resonance (13C NMR) spectroscopy, Fourier-transform infrared spectroscopy (FT-IR), and ultraviolet-visible spectroscopy (UV) .Scientific Research Applications
Adsorption and Water Treatment
3-(But-3-en-1-yloxy)aniline: has been studied for its potential in water treatment applications, particularly in the adsorption of harmful substances from aqueous solutions. The compound’s structure allows it to interact with various contaminants, potentially making it a valuable component in the synthesis of adsorbent materials .
Organic Synthesis and Catalysis
In the field of organic synthesis, 3-(But-3-en-1-yloxy)aniline can be utilized as a building block for the synthesis of complex organic molecules. Its reactivity can be harnessed in catalytic systems, aiding in the formation of new bonds through reactions such as amidation of anilines with diketones .
Pharmaceutical Applications
The aniline moiety is a common feature in many pharmaceutical compounds3-(But-3-en-1-yloxy)aniline could serve as a precursor or intermediate in the synthesis of drugs, given its structural similarity to aniline derivatives that are known to have medicinal properties .
Polymer Chemistry
This compound may play a role in the synthesis of new polyaniline derivatives, which are of interest in polymer chemistry due to their electrical conductivity and potential use in sensors and other electronic devices .
Dye and Pigment Industry
Aniline derivatives are integral to the manufacture of dyes and pigments3-(But-3-en-1-yloxy)aniline could be involved in the synthesis of new colorants or as an intermediate in the production of existing dyes, contributing to various industrial applications .
Agrochemical Research
In agrochemical research, 3-(But-3-en-1-yloxy)aniline might be used to develop new compounds with potential use as pesticides or herbicides, given the importance of aniline derivatives in this sector .
Materials Science
The compound’s potential applications in materials science include the development of new materials with specific thermal and electrical properties, which could be beneficial in various technological advancements .
properties
IUPAC Name |
3-but-3-enoxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c1-2-3-7-12-10-6-4-5-9(11)8-10/h2,4-6,8H,1,3,7,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDVIBXRCWHRGGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCOC1=CC=CC(=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(But-3-en-1-yloxy)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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